Cas no 100304-88-9 (2-Acetamido-5-fluoropyridine)

• Product Name: 2-Acetamido-5-fluoropyridine
• CAS No: 100304-88-9
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• CID: 62134
• PubChem ID: 40427365
• Update Time: 2025-11-01

2-Acetamido-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-5-fluoropyridine
• Acetamide,N-(5-fluoro-2-pyridinyl)-
• N-(5-Fluoropyridin-2-yl)acetamide
• SB52615
• BCP23301
• 100304-88-9
• N-(5-Fluoro-2-pyridinyl)acetamide
• Q-103415
• FT-0645306
• N11494
• MFCD05662406
• CS-0084786
• SCHEMBL1430301
• AM20050597
• Acetamide, N-(5-fluoro-2-pyridinyl)-
• BS-19022
• AKOS006238820
• A16166
• 17-(1,5-DIMETHYLHEXYL)-10,13-DIMETHYL-2,3,4,5,6,9,10,11,12,13,16,17-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-3-YLBENZOATE
• DTXSID70654271

• MDL： MFCD05662406
• Inchi： 1S/C7H7FN2O/c1-5(11)10-7-3-2-6(8)4-9-7/h2-4H,1H3,(H,9,10,11)
• InChI Key： UGAKRZKIWDTOBX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)NC(C)=O

Computed Properties

• Exact Mass: 154.05400
• Monoisotopic Mass: 154.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.285
• Boiling Point: 319.9 °C at 760 mmHg
• Flash Point: 147.3 °C
• Refractive Index: 1.556
• PSA: 41.99000
• LogP: 1.25210

2-Acetamido-5-fluoropyridine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 3/7/9-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-Acetamido-5-fluoropyridine

2-Acetamido-5-fluoropyridine: A Comprehensive Overview

The compound 2-Acetamido-5-fluoropyridine, identified by the CAS number 100304-88-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridines, which are aromatic heterocycles with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The presence of the acetamido group at position 2 and a fluorine atom at position 5 introduces unique electronic and steric properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of 2-Acetamido-5-fluoropyridine as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The fluorine atom at position 5 plays a crucial role in enhancing the lipophilicity and bioavailability of the molecule, which are essential properties for drug candidates.

In terms of synthesis, 2-Acetamido-5-fluoropyridine can be prepared via various methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of 5-fluoropyridine with acetyl chloride in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The application of 2-Acetamido-5-fluoropyridine extends beyond pharmaceuticals. It has been utilized in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area and tunable pore sizes, which make them ideal for gas storage and catalysis applications.

From an environmental perspective, the synthesis and use of 2-Acetamido-5-fluoropyridine have been evaluated for their ecological impact. Studies indicate that the compound is biodegradable under certain conditions, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-Acetamido-5-fluoropyridine is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in academia and industry alike. As advancements in synthetic methodologies and material science continue to unfold, 2-Acetamido-5-fluoropyridine is expected to play an even more prominent role in driving innovation.